Cas no 2131-64-8 (4-(Dimethylamino)phenyl Isothiocyanate)

• Product Name: 4-(Dimethylamino)phenyl Isothiocyanate
• CAS No: 2131-64-8
• MF: C₉H₁₀N₂S
• MW: 178.254100322723
• MDL: MFCD00041093
• CID: 84136
• PubChem ID: 75047
• Update Time: 2025-04-18

4-(Dimethylamino)phenyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 4-Dimethylaminophenyl isothiocyanate
• 4-(Dimethylamino)phenyl isothiocyanate
• 4-(N,N-dimethylamino)phenyl isothiocyanate
• 4-isothiocyanato-N,N-dimethylaniline
• p-(Dimethylamino)phenyl Isothiocyanate
• 4-Dimethylamino-phenylisothiocyanat
• 4-Isothiocyanato-N,N-dimethyl-anilin
• 4-isothiocyanato-N,N-dimethyl-aniline
• 4-Isothiocyanato-N,N-Dimethyl-Benzenamine
• Benzenamine,4-isothiocyanato-N,N-dimethyl
• Isothiocyanic acid,p-dimethylaminophenyl ester
• TL 1106
• 7HG6CE5JMA
• 4-dimethyl-aminophenyl isothiocyanate
• FT-0618367
• 4-13-00-00173 (Beilstein Handbook Reference)
• AKOS003355066
• NCGC00342233-01
• AB01334731-02
• EINECS 218-360-4
• MFCD00041093
• GEO-01151
• PS-10283
• Isothiocyanic acid, p-dimethylaminophenyl ester
• DTXSID60175581
• NS00026843
• A815268
• WLN: SCNR DN1&1
• 4-(Dimethylamino)phenylisothiocyanate
• NSC196179
• 4-isothiocyanato-N, N-dimethylaniline
• p-(N,N-Dimethylamino)phenyl isothiocyanate
• p-(N-Dimethylamino)phenyl isothiocyanate
• NSC-196179
• 2131-64-8
• BP-11144
• Isothiocyanic acid, p-(dimethylamino)phenyl ester
• Benzenamine,4-isothiocyanato-N,N-dimethyl-
• W-200216
• TL-1106
• 4-dimethylaminophenylisothiocyanate
• Benzenamine, 4-isothiocyanato-N,N-dimethyl-
• BRN 0388270
• Phenylisothiocyanate, 4-dimethylamino
• InChI=1/C9H10N2S/c1-11(2)9-5-3-8(4-6-9)10-7-12/h3-6H,1-2H
• NSC 196179
• 4-(N,N-Dimethylamino)phenylisothiocyanate
• SCHEMBL249847
• BBL010073
• STK801433
• DB-045545
• G77568
• 4-(Dimethylamino)phenyl Isothiocyanate

• MDL： MFCD00041093
• Inchi： 1S/C9H10N2S/c1-11(2)9-5-3-8(4-6-9)10-7-12/h3-6H,1-2H3
• InChI Key： HRDJPEMAGYHSJR-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1)N(C)C
• BRN： 388270

Computed Properties

• Exact Mass: 178.05600
• Monoisotopic Mass: 178.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 47.7A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.1355 (rough estimate)
• Melting Point: 69 °C
• Boiling Point: 152 °C
• Flash Point: 152°C/6mm
• Refractive Index: 1.5300 (estimate)
• PSA: 47.69000
• LogP: 2.48690
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

4-(Dimethylamino)phenyl Isothiocyanate Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：2811
• Hazard Category Code： 23/24/25-36/37/38
• Safety Instruction： S26-S36/37/39-S45
• RTECS：NX8500000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• Packing Group：II
• Hazard Level：6.1
• Risk Phrases：R23/24/25; R36/37/38
• Packing Group：II
• Safety Term：6.1
• Storage Condition：Keep cold.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines